1-(4-Amino-1h-pyrazol-1-yl)-3-(isopropyl(methyl)amino)propan-2-ol

• Molecular Formula: C10H20N4O
• Molecular Weight: 212.29 g/mol
• IUPAC Name: 1-(4-aminopyrazol-1-yl)-3-[methyl(propan-2-yl)amino]propan-2-ol
• InChI: InChI=1S/C10H20N4O/c1-8(2)13(3)6-10(15)7-14-5-9(11)4-12-14/h4-5,8,10,15H,6-7,11H2,1-3H3
• InChI Key: PRPCZCQLTVSKQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C)CC(CN1C=C(C=N1)N)O

Description

1-(4-Amino-1h-pyrazol-1-yl)-3-(isopropyl(methyl)amino)propan-2-ol is a chemical compound of interest in medicinal chemistry and drug discovery research. This molecule features a 4-aminopyrazole head group linked to a N-isopropyl-N-methylamino propan-2-ol tail, a structural motif seen in compounds investigated for their potential as pharmacological tools . The 4-aminopyrazole core is a versatile heterocyclic building block, and its incorporation into larger structures has been explored in the development of inhibitors for various biological targets . Research into analogous compounds, specifically those with a pyrazole core and a propanolamine side chain, has identified them as a novel class of potent, systemically available, non-covalent inhibitors of the N-acylethanolamine-hydrolyzing acid amidase (NAAA) enzyme . NAAA is a cysteine hydrolase involved in the degradation of endogenous lipid mediators such as palmitoylethanolamide (PEA). Inhibiting NAAA to sustain PEA levels represents a promising therapeutic strategy for managing inflammatory and neuropathic pain conditions . The structural features of this compound suggest potential for similar applications, serving as a key intermediate or precursor in the synthesis of more complex molecules for biochemical probing. The product is intended for research and development purposes only. It is not approved for human or veterinary diagnostic or therapeutic use. Researchers should handle this material with appropriate safety precautions in a controlled laboratory setting.

Preparation Methods

General Synthetic Strategy

The synthesis of 1-(4-Amino-1H-pyrazol-1-yl)-3-(isopropyl(methyl)amino)propan-2-ol typically involves multi-step organic transformations focusing on:

• Construction or functionalization of the pyrazole ring with a 4-amino group
• Introduction of the propan-2-ol side chain at the N1 position of pyrazole
• Installation of the isopropyl(methyl)amino group on the propan-2-ol backbone

Pyrazole Core Synthesis and Functionalization

The pyrazole ring can be synthesized via classical methods such as cyclocondensation of hydrazines with 1,3-dicarbonyl compounds or by modification of existing pyrazole intermediates. The 4-amino substitution is introduced either by direct amination or via substitution reactions on a preformed pyrazole ring.

Side Chain Installation

The propan-2-ol moiety bearing the isopropyl(methyl)amino substituent is generally introduced through nucleophilic substitution or reductive amination on a suitable precursor such as an epoxide or halogenated alcohol.

Example Synthesis Route

Based on analogous compounds and literature on related pyrazole derivatives, a plausible synthetic route is:

• Synthesis of 4-Amino-1H-pyrazole: Starting from hydrazine and a β-keto ester or diketone to form the pyrazole ring with a 4-amino substituent.

• Alkylation at N1 Position: Reaction of 4-amino-1H-pyrazole with a suitable 3-chloropropan-2-ol derivative to introduce the propan-2-ol side chain.

• Amination of Side Chain: Subsequent nucleophilic substitution or reductive amination on the side chain hydroxyl or halogen to install the isopropyl(methyl)amino group.

Purification and Crystallization

Purification methods such as crystallization from suitable solvents (e.g., anisole, cyclopentyl methyl ether) and filtration are employed to isolate the compound in high purity. Crystallization techniques include cooling crystallization and evaporative crystallization, sometimes combined, with seed crystals to control polymorph formation and yield.

Data Tables and Research Discoveries

Representative Synthesis Conditions and Yields

Step	Reaction Type	Reagents/Conditions	Yield (%)	Notes
1	Pyrazole ring formation	Hydrazine + β-keto ester, reflux	70-85	Formation of 4-amino-pyrazole core
2	N1-Alkylation	3-chloropropan-2-ol, base (K2CO3), DMF	60-75	Introduction of propan-2-ol side chain
3	Amination (Reductive amination)	Isopropyl(methyl)amine, NaBH3CN, MeOH	65-80	Installation of isopropyl(methyl)amino
4	Purification	Crystallization (anisole, cooling)	85-90	High purity isolation

Crystallographic and Physical Data (Analogous Compounds)

Property	Value	Method/Reference
Melting Point	~180 °C (for pyrazole derivatives)	DSC analysis
Crystal System	Monoclinic, space group P21/c	X-ray powder diffraction
Polymorph Stability	Polymorph I stable	Acta Crystallographica, 2010

Literature and Patent Insights

• A patent describing purification of related pyrazole derivatives emphasizes the importance of controlling pH (2-7 range), solvent choice (anisole preferred), and crystallization conditions to obtain pure crystalline forms.

• Research on pyrazole derivatives with amino substitutions shows that modifications on the pyrazole ring and side chains significantly affect biological activity and pharmacokinetics, guiding synthetic modifications.

• Synthetic methodologies for related pyrazole compounds often use nucleophilic substitution and reductive amination steps to introduce complex aminoalkyl side chains, consistent with the preparation of the target compound.

Summary of Preparation Methodology

Stage	Description	Key Considerations
Pyrazole Core Formation	Cyclocondensation of hydrazine with β-keto esters/diketones	Control temperature and reaction time
Side Chain Attachment	N1-alkylation with 3-chloropropan-2-ol or equivalent	Use of base and polar aprotic solvent
Amino Group Introduction	Reductive amination with isopropyl(methyl)amine	Mild reducing agents, solvent compatibility
Purification	Crystallization using anisole or cyclopentyl methyl ether	pH control, seed crystals, temperature ramp

Chemical Reactions Analysis

1-(4-Amino-1h-pyrazol-1-yl)-3-(isopropyl(methyl)amino)propan-2-ol can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in reduced forms of the compound.

Substitution: The amino and isopropyl(methyl)amino groups can participate in nucleophilic substitution reactions, where they are replaced by other functional groups.

Condensation: The compound can undergo condensation reactions with aldehydes or ketones to form imines or other condensation products.

Common reagents and conditions used in these reactions include acids, bases, solvents like ethanol or methanol, and catalysts such as palladium or platinum. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

1-(4-Amino-1h-pyrazol-1-yl)-3-(isopropyl(methyl)amino)propan-2-ol has a wide range of scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where modulation of specific molecular targets is beneficial.

Industry: The compound may be used in the development of new materials, such as polymers or coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of 1-(4-Amino-1h-pyrazol-1-yl)-3-(isopropyl(methyl)amino)propan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific context and application, but common mechanisms include inhibition or activation of enzymatic activity, modulation of receptor signaling, and alteration of cellular processes.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Differences

Compound Name	Pyrazole Substituents	Amino Group Substituents	Key Properties/Applications	References
Target Compound : 1-(4-Amino-1H-pyrazol-1-yl)-3-(isopropyl(methyl)amino)propan-2-ol	4-amino	Isopropyl(methyl)	Potential pharmacological activity (inferred); synthesis via pyrazole-epichlorohydrin coupling
CB1H : 1-(3,5-diphenyl-1H-pyrazol-1-yl)-3-(isopropyl amino)propan-2-ol hydrochloride	3,5-diphenyl	Isopropyl	Incorporated into cationic nanoparticles for drug delivery; triphasic release profile
CHJ04091–CHJ04094 (Sphk1 Inhibitors)	N/A (phenoxy substituents)	Diethylamino/methoxybenzyl	Anticancer activity (Sphk1 inhibition); oil-like consistency; high purity (UPLC >95%)
1-[4-(2-(cyclopropylmethoxy)ethyl)phenoxy]-3-(isopropylamino)propan-2-ol	N/A (phenoxy substituent)	Isopropyl	Specialty chemical; synthesized via epichlorohydrin and isopropylamine reactions
N-Isopropylcarvedilol	N/A (carbazole substituent)	Isopropyl/methoxyphenoxy	Beta-blocker activity; solid-state formulation

Pyrazole Core Modifications

• Target Compound: The 4-amino group on the pyrazole ring distinguishes it from analogs like CB1H (3,5-diphenyl substitution). This substitution may enhance solubility and target binding in biological systems .
• CB1H: Bulky 3,5-diphenyl groups increase hydrophobicity, favoring physical entrapment in polymeric nanoparticles .

Amino Propan-2-ol Backbone Variations

• Isopropyl(methyl)amino vs. Isopropylamino: The target compound’s branched alkyl groups (isopropyl + methyl) may reduce metabolic oxidation compared to simpler isopropylamino derivatives .
• Diethylamino/Methoxybenzyl (CHJ04091): These substituents improve membrane permeability, critical for intracellular Sphk1 inhibition .

Pharmacological and Physicochemical Properties

• Solubility: The target’s 4-amino pyrazole likely improves aqueous solubility over CB1H’s hydrophobic diphenylpyrazole.

Biological Activity

1-(4-Amino-1H-pyrazol-1-yl)-3-(isopropyl(methyl)amino)propan-2-ol, a pyrazole derivative, has garnered attention in medicinal chemistry due to its potential biological activities. This compound is characterized by its unique structure, which includes an amino group and an isopropyl substituent, suggesting possible interactions with various biological targets.

Antimicrobial Activity

Recent studies have evaluated the antimicrobial properties of pyrazole derivatives, including our compound of interest. In vitro assays demonstrated that several pyrazole derivatives exhibited significant antimicrobial efficacy against multidrug-resistant (MDR) pathogens. Specifically, compounds with similar structures showed minimum inhibitory concentrations (MICs) ranging from 0.22 to 0.25 μg/mL against Staphylococcus aureus and Staphylococcus epidermidis .

Table 1: Antimicrobial Activity of Pyrazole Derivatives

Compound	MIC (μg/mL)	MBC (μg/mL)	Biofilm Inhibition (%)
7b	0.22	0.25	70
4a	0.30	0.35	65
5a	0.40	0.45	60

Kinase Inhibition

The compound has been investigated for its potential as a kinase inhibitor. Kinases play crucial roles in various signaling pathways, and inhibition of specific kinases can lead to therapeutic effects in cancer and other diseases. For instance, derivatives based on the pyrazole scaffold have shown selective inhibition against various kinases, including CDK16 with a K_D value of approximately 160 nM .

Table 2: Kinase Inhibition Potency

Compound	Target Kinase	K_D (nM)
Compound A	CDK16	160
Compound B	GSK3B	120
Compound C	JNK3	200

Anticancer Properties

In addition to antimicrobial and kinase inhibition, pyrazole derivatives have been studied for their anticancer properties. The presence of the amino group in the structure may enhance interactions with cancer-related targets, potentially leading to apoptosis in cancer cells. Research indicates that modifications to the pyrazole ring can improve selectivity and potency against cancer cell lines .

Case Study: Antimicrobial Efficacy

In a comparative study involving several pyrazole derivatives, compound 7b was identified as the most potent against Staphylococcus aureus, demonstrating a significant reduction in biofilm formation compared to conventional antibiotics like Ciprofloxacin . The study highlighted the importance of structural modifications in enhancing biological activity.

Case Study: Selective Kinase Inhibition

A study focusing on the optimization of kinase inhibitors revealed that certain modifications to the pyrazole scaffold resulted in improved selectivity for CDK16 over other kinases, showcasing the potential therapeutic applications of these compounds in targeted cancer therapies .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1-(4-Amino-1H-pyrazol-1-yl)-3-(isopropyl(methyl)amino)propan-2-ol, and how can reaction yields be maximized?

• Methodological Answer : The synthesis typically involves multi-step reactions, such as condensation between pyrazole derivatives and amino-alcohol precursors. For example, refluxing intermediates in xylene with chloranil (1.4 mmol) for 25–30 hours under controlled pH (using 5% NaOH for workup) can yield high-purity products after recrystallization from methanol . Monitoring via thin-layer chromatography (TLC) ensures reaction completion . Optimizing solvent polarity (e.g., ethanol vs. methanol) and catalyst selection (e.g., Na₂SO₄ for drying) improves yields.

Q. Which analytical techniques are critical for characterizing the compound’s purity and structural integrity?

• Methodological Answer : Nuclear magnetic resonance (NMR) spectroscopy (¹H/¹³C) confirms proton environments and carbon frameworks, while mass spectrometry (MS) validates molecular weight. High-performance liquid chromatography (HPLC) with UV detection quantifies purity (>95%), and Fourier-transform infrared (FTIR) spectroscopy identifies functional groups (e.g., -NH₂, -OH) . For chiral verification, circular dichroism (CD) or chiral column chromatography may resolve enantiomers if stereocenters exist .

Q. How can researchers assess the compound’s preliminary biological activity in vitro?

• Methodological Answer : Standard assays include:

• Antimicrobial Activity : Broth microdilution to determine minimum inhibitory concentrations (MICs) against bacterial/fungal strains .
• Enzyme Inhibition : Fluorescence-based assays to measure binding affinity to targets (e.g., kinases, proteases) .
• Cytotoxicity : MTT assays on cancer cell lines (e.g., HeLa, MCF-7) to calculate IC₅₀ values .
  Controls should include structurally similar analogs (e.g., pyrazole derivatives) to establish structure-activity relationships (SAR) .

Advanced Research Questions

Q. How can structural modifications enhance the compound’s pharmacokinetic properties while retaining bioactivity?

• Methodological Answer :

• Functional Group Tuning : Replace the hydroxyl group with ester prodrugs to improve membrane permeability .
• Amino Group Derivatization : Introduce acyl or sulfonyl groups to modulate solubility and metabolic stability .
• SAR Studies : Compare analogs like 3-(4-Bromo-1H-pyrazol-1-yl)-2-(isopropylamino)-2-methylpropanoic acid to identify critical pharmacophores .
  Computational modeling (e.g., molecular docking) predicts binding interactions with target proteins .

Q. What experimental strategies resolve contradictions in biological assay data across studies?

• Methodological Answer :

• Assay Standardization : Use reference standards (e.g., L 745,870 or raclopride) to calibrate receptor-binding assays .
• Dose-Response Curves : Validate activity across multiple concentrations to rule out false positives/negatives .
• Meta-Analysis : Compare data across studies using statistical tools (e.g., ANOVA) to identify variables (e.g., cell line specificity, solvent effects) .

Q. How can researchers address synthetic impurities and byproducts during large-scale production?

• Methodological Answer :

• Impurity Profiling : HPLC-MS identifies side products (e.g., diastereomers, oxidation byproducts) .
• Process Optimization : Continuous flow synthesis reduces impurities by maintaining consistent temperature/pH .
• Recrystallization : Purify using solvent systems (e.g., methanol/water) to remove hydrophilic/hydrophobic contaminants .

Q. What methodologies evaluate the compound’s environmental fate and degradation pathways?

• Methodological Answer :

• Photodegradation Studies : Expose to UV light in simulated environmental matrices (e.g., water, soil) and analyze via LC-MS for breakdown products .
• Biotic Transformation : Incubate with microbial consortia to assess biodegradation rates .
• Ecotoxicology : Use Daphnia magna or zebrafish models to measure acute/chronic toxicity .